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Compound of Interest

Compound Name:
2-[(1H-1,2,3-Triazol-1-

yl)methyl]morpholine

Cat. No.: B13188814

Get Quote

Executive Summary
The Triazolyl Methyl Morpholine motif consists of a morpholine ring linked to a triazole

heterocycle via a methylene (

) bridge. This structure is prevalent in active pharmaceutical ingredients (APIs) due to its
solubility and hydrogen-bonding properties.

Accurate characterization of this scaffold relies on identifying specific diagnostic ions. In ESI-

MS/MS, the cleavage of the exocyclic C–N bonds is the dominant pathway, yielding a

characteristic methylene-morpholine iminium ion (m/z 100). In contrast, EI-MS promotes

extensive ring fragmentation. This guide outlines the mechanistic origins of these ions to

facilitate rapid dereplication and structural confirmation.

Structural Analysis & Ionization Physics
The Scaffold
The core structure analyzed is 4-((1,2,4-triazol-1-yl)methyl)morpholine.
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Formula:

Monoisotopic Mass: 168.10 Da

Basic Centers: The morpholine nitrogen (

) and the N4 of the 1,2,4-triazole ring (

).

Ionization Modes Comparison
Feature

Electrospray Ionization
(ESI)

Electron Impact (EI)

Ion Type Even-electron cation Odd-electron radical cation

Energy Regime Low internal energy (Soft) High internal energy (70 eV)

Primary Mechanism
Collision-Induced Dissociation

(CID)

Radical-induced

-cleavage

Key Application
LC-MS/MS quantification,

metabolite ID
GC-MS library matching

Detailed Fragmentation Pathways (ESI-MS/MS)
In ESI positive mode, the molecule forms the protonated precursor

. The location of the proton dictates the fragmentation cascade.

Pathway A: Formation of the Diagnostic Ion (m/z 100)
This is the most distinct pathway for triazolyl methyl morpholines.

Protonation: Occurs preferentially on the triazole ring or the morpholine nitrogen.

Mechanism: A heterolytic cleavage of the
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bond occurs. The lone pair on the morpholine nitrogen assists in stabilizing the resulting
carbocation, forming the methylene-morpholine iminium ion.

Observation: This ion appears at m/z 100 (or m/z 100.075). It is often the base peak in

MS/MS spectra of Mannich bases.

Pathway B: Morpholine Ring Loss (Neutral Loss)
Mechanism: Cleavage of the

bond.

Product: Neutral loss of the morpholine radical or molecule (87 Da), leaving a charge-

retaining triazole-methyl fragment.

Relevance: Useful for determining substituents on the triazole ring.[1]

Pathway C: Triazole Ring Disintegration
High collision energies (>30 eV) can shatter the stable aromatic triazole ring.

Loss of

: Common in triazoles, leading to aziridine-like intermediates.

Loss of HCN: A signature of nitrogen heterocycles.

Summary of Diagnostic Ions (ESI+)
m/z (Theoretical) Ion Identity Origin

169.11 Protonated Precursor

100.08
Methylene-Morpholine Iminium

(Base Peak)

87.05 Protonated Morpholine

70.03 Triazole fragment (HCN loss)

56.05
Morpholine ring fragment (

loss)
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Visualization of Fragmentation Mechanics[3][4]
The following diagram illustrates the competitive fragmentation pathways derived from the

protonated precursor.
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Figure 1: ESI-MS/MS fragmentation pathways of the Triazolyl Methyl Morpholine scaffold. The

formation of m/z 100 is the dominant diagnostic event.

Experimental Protocols
To replicate these results, use the following standardized LC-MS/MS workflow. This protocol

ensures the generation of the diagnostic m/z 100 ion.

Sample Preparation[2][5][6]
Stock Solution: Dissolve 1 mg of the compound in 1 mL of Methanol (HPLC grade).

Working Solution: Dilute to 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid. Note:

Formic acid is crucial to ensure protonation of the morpholine nitrogen.
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MS Parameters (Triple Quadrupole / Q-TOF)
Ionization: ESI Positive Mode (+).

Capillary Voltage: 3.5 kV.

Cone Voltage: 30 V (Keep low to prevent in-source fragmentation).

Collision Gas: Argon or Nitrogen.

Collision Energy (CE) Ramping:

10-15 eV: Preserves precursor, minor fragment at m/z 100.

20-30 eV: Optimal for observing the m/z 100 base peak.

>40 eV: Induces triazole ring smash (m/z 70, 43).

Validation Step
To confirm the presence of the morpholine moiety:

Perform a Precursor Ion Scan for product ion m/z 100.

If the signal is detected, the sample contains a morpholine linked via a methylene bridge to a

leaving group (in this case, triazole).

Comparative Analysis: Alternatives
When identifying this scaffold, researchers often confuse it with similar N-heterocycles. The

table below differentiates Triazolyl Methyl Morpholine from its analogs.
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Scaffold Diagnostic Ion (ESI+) Distinguishing Feature

Triazolyl Methyl Morpholine m/z 100
Methylene-morpholine

iminium.[2] High intensity.

Triazolyl Methyl Piperidine m/z 98
Shift of -2 Da due to

vs O.

Triazolyl Methyl Piperazine m/z 99
Presence of secondary amine

nitrogen.

Unlinked Morpholine m/z 88
Protonated morpholine (no

methylene linker).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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